Cas no 1203071-97-9 (2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide)

• Product Name: 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide
• CAS No: 1203071-97-9
• MF: C₁₅H₁₄ClNOS
• MW: 291.795761585236
• CID: 6421086
• PubChem ID: 30522623
• Update Time: 2025-10-28

2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide
• Benzamide, 2-chloro-N-[[1-(2-thienyl)cyclopropyl]methyl]-
• 2-chloro-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzamide
• 2-chloro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzamide
• AKOS024646493
• 2-chloro-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzamide
• F2394-0080
• 1203071-97-9

• Inchi： 1S/C15H14ClNOS/c16-12-5-2-1-4-11(12)14(18)17-10-15(7-8-15)13-6-3-9-19-13/h1-6,9H,7-8,10H2,(H,17,18)
• InChI Key： UKMNTCMLARRJNX-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CC1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 291.0484629g/mol
• Monoisotopic Mass: 291.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 460.4±25.0 °C(Predicted)
• pka: 14.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide

Introduction to 2-Chloro-N-{1-(Thiophen-2-yl)cyclopropylmethyl}benzamide (CAS No. 1203071-97-9)

2-Chloro-N-{1-(Thiophen-2-yl)cyclopropylmethyl}benzamide (CAS No. 1203071-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzamide moiety and a thiophene-substituted cyclopropylmethyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide can be represented as C₁₄H₁₃ClN₂O₂S, with a molecular weight of approximately 304.78 g/mol. The presence of the chloro group and the thiophene ring provides this compound with distinct electronic and steric properties, which are crucial for its interactions with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide. One of the key areas of interest is its activity as a modulator of ion channels, particularly calcium channels. Studies have shown that this compound can selectively bind to specific subtypes of calcium channels, thereby modulating their function and potentially offering therapeutic benefits in conditions such as hypertension and cardiac arrhythmias.

Beyond its role in ion channel modulation, 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as an anti-inflammatory agent in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide has also been studied to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential for therapeutic applications.

In the context of drug development, the synthesis and optimization of 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide have been areas of active research. Chemists have explored various synthetic routes to improve the yield and purity of this compound, as well as to develop analogs with enhanced biological activities. For instance, modifications to the thiophene ring or the cyclopropylmethyl group have led to derivatives with improved selectivity and potency.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with hypertension and inflammatory conditions. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, 2-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide (CAS No. 1203071-97-9) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.